Cas no 2228337-37-7 (4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal)

• Product Name: 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal
• CAS No: 2228337-37-7
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6092511
• PubChem ID: 165641977
• Update Time: 2025-09-26

4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal
• 2228337-37-7
• EN300-1935222

• Inchi： 1S/C11H13BrO3/c1-15-10-7-8(4-2-3-5-13)6-9(12)11(10)14/h5-7,14H,2-4H2,1H3
• InChI Key： QFUUPUCUUPMRSF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCCC=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal

Research Briefing on 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal (CAS: 2228337-37-7): Recent Advances and Applications

The compound 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal (CAS: 2228337-37-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its unique bromo-hydroxy-methoxy substitution pattern, has demonstrated promising biological activities that warrant further investigation. Recent studies have explored its potential as a building block for more complex pharmacophores and its direct interactions with biological targets.

In the context of drug discovery, the structural features of 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal make it particularly valuable for medicinal chemistry applications. The presence of both phenolic hydroxyl and aldehyde functional groups provides multiple sites for chemical modification, while the bromine atom offers opportunities for further derivatization through cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of novel anti-inflammatory agents, showing significant COX-2 inhibitory activity in lead compounds derived from this scaffold.

Recent mechanistic studies have shed light on the compound's potential biological activities. Research conducted at several academic institutions has revealed that 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal exhibits moderate antioxidant properties, likely attributable to its phenolic structure. Furthermore, preliminary screening data suggest possible interactions with various enzymatic targets, including kinases and phosphodiesterases, although the exact binding modes and structure-activity relationships require further elucidation.

The synthetic accessibility of 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal has been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route starting from readily available vanillin derivatives, achieving an overall yield of 68% with excellent purity. This advancement is particularly significant for potential industrial applications, as it addresses previous challenges in large-scale production of this intermediate.

From a safety and toxicological perspective, recent in vitro studies have provided preliminary data on the compound's pharmacological profile. While showing relatively low cytotoxicity in standard cell lines (IC50 > 100 μM in most cases), researchers have noted the need for more comprehensive ADMET studies, especially regarding potential reactive aldehyde metabolism. These findings were presented at the 2023 American Chemical Society National Meeting and are currently under peer review for formal publication.

Looking forward, several research groups have announced plans to explore derivatives of 4-(3-bromo-4-hydroxy-5-methoxyphenyl)butanal for various therapeutic applications. Particular interest has been shown in its potential as a scaffold for neurodegenerative disease therapeutics, given its structural similarity to known neuroprotective compounds. Additionally, its use in chemical biology probes for studying protein-ligand interactions is an emerging area of investigation that may yield important tools for basic research.